![molecular formula C16H19ClFNO2 B5347763 {4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride](/img/structure/B5347763.png)
{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride, also known as FMeMDA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMeMDA is a derivative of 3,4-methylenedioxy-N-methylamphetamine (MDMA), a recreational drug commonly known as ecstasy. However, FMeMDA has been developed for scientific research purposes only and is not intended for human consumption.
Mechanism of Action
{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters are involved in regulating mood, emotions, and cognitive function. This compound also has antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain. This results in an increase in mood, energy, and cognitive function. This compound has also been shown to reduce inflammation and oxidative stress in the brain, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride has several advantages for lab experiments. It is a potent and selective compound that can be used to study the role of neurotransmitters in the brain. This compound is also stable and can be easily synthesized in large quantities. However, this compound has limitations as well. It is a controlled substance and requires special permits and licenses to handle and use. This compound is also not suitable for human consumption and should only be used for scientific research purposes.
Future Directions
There are several future directions for research on {4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Further studies are needed to determine the optimal dosage and administration of this compound for these conditions. Another area of interest is its potential use in the treatment of depression, anxiety, and PTSD. More research is needed to understand the mechanisms of action of this compound and its effects on these conditions. Additionally, this compound could be used as a tool to study the role of neurotransmitters in the brain and their effects on behavior and cognition.
Synthesis Methods
{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride can be synthesized through a multistep process starting from commercially available precursors. The synthesis involves the reaction of 2-fluorobenzyl bromide with 3-methoxybenzaldehyde to form an intermediate compound, which is then reacted with methylamine hydrochloride to produce this compound hydrochloride.
Scientific Research Applications
{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}methylamine hydrochloride has been studied extensively in preclinical research for its potential therapeutic applications. It has been shown to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. This compound has also been studied for its potential to treat depression, anxiety, and post-traumatic stress disorder (PTSD).
properties
IUPAC Name |
1-[4-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]-N-methylmethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FNO2.ClH/c1-18-10-12-7-8-15(16(9-12)19-2)20-11-13-5-3-4-6-14(13)17;/h3-9,18H,10-11H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVBUYFMFVVMEHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC(=C(C=C1)OCC2=CC=CC=C2F)OC.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.